Cas no 96136-13-9 (Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester)

Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester structure
96136-13-9 structure
Product Name:Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester
CAS No:96136-13-9
MF:C13H16O3
MW:220.264344215393
CID:800080
PubChem ID:4072499
Update Time:2025-04-19

Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester
    • 3-benzyl-4-methyl-2-oxopentanoate
    • BENZYL-2-KETO-ISOHEXANOATE
    • 4-Methyl-2-oxo-pentanoic acid,benzyl ester
    • 4-methyl-2-oxo-pentanoic phenylmethyl ester acid
    • benzyl 4-methyl-2-oxo-pentanoate
    • 96136-13-9
    • SOVNRTNKFRLUDW-UHFFFAOYSA-N
    • benzyl 4-methyl-2-oxopentanoate
    • 4-Methyl-2-oxo-pentanoic acid, benzyl ester
    • SCHEMBL6654150
    • AKOS025212735
    • Inchi： 1S/C13H16O3/c1-10(2)8-12(14)13(15)16-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
    • InChI Key： SOVNRTNKFRLUDW-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C(C(CC(C)C)=O)=O

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.34500

Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester Related Literature

96136-13-9 (Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester) Related Products

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